Cas no 1798741-32-8 (2,3-difluoro-N-{2-[(morpholin-4-yl)methyl]phenyl}pyridine-4-carboxamide)

• Product Name: 2,3-difluoro-N-{2-[(morpholin-4-yl)methyl]phenyl}pyridine-4-carboxamide
• CAS No: 1798741-32-8
• MF: C₁₇H₁₇F₂N₃O₂
• MW: 333.332590818405
• CID: 5460004
• PubChem ID: 91650940
• Update Time: 2025-07-16

2,3-difluoro-N-{2-[(morpholin-4-yl)methyl]phenyl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,3-difluoro-N-{2-[(morpholin-4-yl)methyl]phenyl}pyridine-4-carboxamide
• Z1791225181
• 2,3-difluoro-N-[2-(morpholin-4-ylmethyl)phenyl]pyridine-4-carboxamide

• Inchi： 1S/C17H17F2N3O2/c18-15-13(5-6-20-16(15)19)17(23)21-14-4-2-1-3-12(14)11-22-7-9-24-10-8-22/h1-6H,7-11H2,(H,21,23)
• InChI Key： RLCTUDDFIJZEQR-UHFFFAOYSA-N
• SMILES： FC1C(=NC=CC=1C(NC1=CC=CC=C1CN1CCOCC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 421
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,3-difluoro-N-{2-[(morpholin-4-yl)methyl]phenyl}pyridine-4-carboxamide

Introduction to 2,3-difluoro-N-{2-[(morpholin-4-yl)methyl]phenyl}pyridine-4-carboxamide (CAS No. 1798741-32-8)

2,3-difluoro-N-{2-[(morpholin-4-yl)methyl]phenyl}pyridine-4-carboxamide, identified by its CAS number 1798741-32-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its pyridine core, which is functionalized with fluoro substituents and an amide group. The presence of fluorine atoms at the 2 and 3 positions of the pyridine ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery.

The structural motif of 2,3-difluoro-N-{2-[(morpholin-4-yl)methyl]phenyl}pyridine-4-carboxamide incorporates a morpholin-4-ylmethyl side chain, which is linked to the pyridine ring through an amide bond. This configuration not only enhances the solubility and bioavailability of the compound but also provides a scaffold for further derivatization, enabling the development of novel analogs with tailored pharmacological profiles. The amide group at the 4 position serves as a critical pharmacophore, contributing to the compound's interaction with biological targets.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The fluorine atoms in 2,3-difluoro-N-{2-[(morpholin-4-yl)methyl]phenyl}pyridine-4-carboxamide can influence the compound's electronic distribution, thereby affecting its reactivity and interactions with biological receptors. This feature has made it a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that derivatives of fluorinated pyridines may exhibit neuroprotective and anti-inflammatory properties. The morpholin-4-ylmethyl moiety, in particular, has been associated with enhanced penetration across the blood-brain barrier, making it an attractive feature for central nervous system (CNS) drug development. While further research is needed to fully elucidate its mechanism of action, these findings underscore the therapeutic promise of 2,3-difluoro-N-{2-[(morpholin-4-yl)methyl]phenyl}pyridine-4-carboxamide.

The synthesis of 2,3-difluoro-N-{2-[(morpholin-4-yl)methyl]phenyl}pyridine-4-carboxamide presents several challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been instrumental in constructing the desired framework efficiently. These advancements not only facilitate the production of this compound but also open avenues for exploring related derivatives.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2,3-difluoro-N-{2-[(morpholin-4-yl)methyl]phenyl}pyridine-4-carboxamide with potential biological targets. These simulations have revealed that the fluoro substituents and amide group are critical for optimizing binding affinity. Additionally, the morpholine ring interacts favorably with polar residues in protein binding pockets, suggesting its role as an important pharmacophoric element. Such insights have guided the design of more potent analogs with improved pharmacological profiles.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development due to their favorable pharmacokinetic properties. For instance, fluorine atoms can increase metabolic stability by resisting hydrolysis and oxidation. This stability is particularly valuable for drugs that require longer half-lives or multiple daily dosing regimens. The incorporation of fluorine into 2,3-difluoro-N-{2-[(morpholin*-4-*yl*)methyl]phenyl}pyridine-*4*-carboxamide aligns with this trend, positioning it as a potential lead compound for future drug candidates.

In conclusion, 1798741*32*8 (CAS No.) represents a structurally intriguing molecule with significant therapeutic potential. Its unique combination of fluorinated pyridine core, morpholine side chain, and amide functionality makes it a versatile scaffold for drug discovery efforts targeting neurological disorders among other conditions.* Further exploration* into its pharmacological properties* synthesis pathways,* and computational modeling will undoubtedly contribute valuable insights into developing novel therapeutics.* As research progresses,* this compound* is poised to play an important role* in advancing pharmaceutical innovation.*